1-(3-Aminopyridin-4-yl)piperidin-4-ol

Core Science & Biosynthesis

Comprehensive Safety and Handling Guide for 1-(3-Aminopyridin-4-yl)piperidin-4-ol in Medicinal Chemistry

Executive Summary

As a Senior Application Scientist, I frequently encounter novel building blocks that require rigorous safety and handling protocols. 1-(3-Aminopyridin-4-yl)piperidin-4-ol (CAS: 1040313-99-2) is a highly versatile bifunctional intermediate used extensively in the synthesis of kinase inhibitors and CNS-active therapeutics[1]. This technical guide establishes a self-validating framework for the safe handling, storage, and experimental utilization of this compound, synthesizing physicochemical data with field-proven laboratory practices.

Instead of relying on generic safety sheets, this guide explains the causality behind the hazards, ensuring that researchers understand exactly why specific precautions must be taken during complex synthetic workflows.

Physicochemical Profiling & Structural Analysis

Understanding the structural logic of a building block is the first step in predicting its reactivity and hazard profile. The compound features an electron-rich 3-aminopyridine core coupled to a hydrophilic piperidin-4-ol moiety.

Table 1: Physicochemical Properties

Property	Value
Chemical Name	1-(3-Aminopyridin-4-yl)piperidin-4-ol
CAS Registry Number	1040313-99-2
Molecular Formula	C10H15N3O
Molecular Weight	193.25 g/mol
Appearance	Solid (Powder/Crystals)

| Key Moieties | Primary amine, Pyridine ring, Piperidine ring, Secondary alcohol |

The structural components dictate its utility in drug design: the aminopyridine serves as a potent hydrogen-bond donor/acceptor for kinase hinge regions, while the piperidinol enhances aqueous solubility and metabolic stability.

Figure 1: Structural logic and reactivity profile of 1-(3-Aminopyridin-4-yl)piperidin-4-ol.

Hazard Identification & GHS Classification

The hazards associated with 1-(3-Aminopyridin-4-yl)piperidin-4-ol are intrinsically linked to its chemical structure. The basicity of the piperidine nitrogen and the nucleophilicity of the primary amine contribute to its potential as an irritant and acute toxin[2]. Similar to other aminopyridine derivatives, it can cause severe irritation to mucous membranes and is harmful upon ingestion or dermal exposure[3][4].

Table 2: GHS Classification and Hazard Statements

Hazard Class	GHS Category	Hazard Statement (H-Code)
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation

| STOT (Single Exposure) | Category 3 | H335: May cause respiratory irritation |

Causality Insight: The primary amine group on the pyridine ring can react with electrophilic biological molecules, leading to sensitization and irritation. Furthermore, the inherent basicity of the piperidine ring (pKa ~10-11 for the conjugate acid) can disrupt cellular pH gradients upon contact with skin or eyes, necessitating the H315 and H319 classifications[3][5].

Laboratory Handling & Storage Protocols

To ensure scientific integrity and personnel safety, handling must follow a self-validating system where each step inherently prevents the failure of the next. Piperidine and aminopyridine derivatives require rigorous isolation from ambient moisture and reactive electrophiles[6][7].

Step-by-Step Handling Methodology

• Engineering Controls: Always handle the neat solid within a certified Class II Type A2 biological safety cabinet or a chemical fume hood with a minimum face velocity of 100 fpm[7].

• Personal Protective Equipment (PPE): Don standard laboratory attire, including a flame-resistant lab coat, safety goggles (ANSI Z87.1 compliant), and double-layered nitrile gloves. The outer glove should be changed immediately if contamination is suspected[5][6].

• Dispensing: Use anti-static spatulas to prevent aerosolization of the powder. Weighing should be performed in a draft-free enclosure to avoid inhalation (P261: Avoid breathing dust)[3].

• Storage Conditions: Store under an inert atmosphere (Argon or Nitrogen) at 2-8°C. Keep away from strong oxidizing agents, acid chlorides, and anhydrides, which will react exothermically with the primary amine[4][8].

Figure 2: Safe handling and experimental workflow for amine building blocks.

Experimental Workflow: Integration into Kinase Inhibitor Synthesis

A common application for 1-(3-Aminopyridin-4-yl)piperidin-4-ol is its integration into larger scaffolds via Buchwald-Hartwig cross-coupling. The following protocol outlines a self-validating synthetic step, ensuring both high yield and safety.

Step-by-Step Buchwald-Hartwig Amination Protocol

• Preparation: Oven-dry a Schlenk flask at 120°C for 4 hours. Cool under a continuous stream of dry Argon.

• Reagent Loading: Add 1-(3-Aminopyridin-4-yl)piperidin-4-ol (1.0 equiv), the corresponding aryl halide (1.1 equiv), Pd2(dba)3 (0.05 equiv), Xantphos (0.1 equiv), and Cs2CO3 (2.0 equiv) to the flask.

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (0.1 M concentration) via syringe. Causality: Degassing is critical to prevent the oxidation of the palladium catalyst and the primary amine.

• Reaction Execution: Heat the reaction mixture to 90°C for 12 hours under Argon. Monitor the consumption of the aminopyridine via LC-MS.

• Safe Quenching: Cool the reaction to room temperature. Slowly add water to dissolve the inorganic salts. Safety Check: Ensure the reaction is fully cooled to prevent the rapid vaporization of dioxane.

• Extraction & Purification: Extract the aqueous layer with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify via flash column chromatography (DCM/MeOH gradient).

Toxicology & Environmental Impact

Aminopyridines are known to interact with voltage-gated potassium channels, which can lead to neurotoxicity if systemic exposure occurs[3]. While the bulky piperidinol substituent likely modulates this activity, researchers must treat the compound as a potential neurotoxin.

Environmentally, basic amines can be toxic to aquatic life (H401)[4]. All aqueous washings from the reaction workup must be collected in designated basic/amine waste containers and incinerated by a certified waste management facility. Never dispose of amine-containing solutions down the sink[3][5].

References

• Pharma Source Direct: Piperidine Derivative Safety Data Sheet [Link]

• NJ.gov (New Jersey Department of Health): 2-AMINOPYRIDINE HAZARD SUMMARY [Link]

Sources

• 1. keyorganics.net [keyorganics.net]
• 2. 130658-65-0|1-(Pyridin-4-yl)piperidin-4-ol|BLD Pharm [bldpharm.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. synquestlabs.com [synquestlabs.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. pharmasd.com [pharmasd.com]
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• 8. jubilantingrevia.com [jubilantingrevia.com]

Protocols & Analytical Methods

Overcoming the Analytical Challenges of Highly Polar Basic Compounds: HPLC Method Development for 1-(3-Aminopyridin-4-yl)piperidin-4-ol

Target Audience: Analytical Chemists, Formulation Scientists, and QC Professionals in Pharmaceutical Development.

The Chromatographic Challenge: Analyte Profiling

1-(3-Aminopyridin-4-yl)piperidin-4-ol is a highly polar, strongly basic pharmaceutical intermediate. Its chemical architecture features a 3-amino-4-substituted pyridine core coupled with a hydrophilic piperidin-4-ol moiety. This structural combination presents a dual challenge for standard High-Performance Liquid Chromatography (HPLC) method development:

• Extreme Polarity (Poor Retention): The presence of multiple hydrogen-bond donors/acceptors (primary amine, hydroxyl group) and a highly polar core results in a very low partition coefficient (LogP). On traditional acidic or neutral reversed-phase (RP) C18 columns, this compound typically elutes at or near the solvent front, making accurate quantification and impurity resolution impossible[1].

• High Basicity (Peak Tailing): The conjugated aminopyridine system has an estimated pKa between 9.1 and 9.8. At standard mobile phase pH ranges (pH 2.0–7.0), the molecule exists as a positively charged cation. These cations undergo severe secondary electrostatic interactions with negatively charged, unreacted surface silanols on traditional silica-based columns, resulting in asymmetric, broad, and tailing peaks[2].

Causality-Driven Chromatographic Strategy

To develop a robust, self-validating method, we must manipulate the ionization state of the analyte. By utilizing a High-pH Reversed-Phase strategy, we can neutralize the basic functional groups.

When the mobile phase pH is raised to 10.5 (approximately 1 pH unit above the highest pKa), the aminopyridine core is fully deprotonated. The molecule becomes neutral, significantly increasing its hydrophobicity (LogD) and allowing for adequate retention on a C18 stationary phase. Furthermore, because the analyte is neutral, electrostatic interactions with residual silanols are entirely eliminated, yielding sharp, symmetrical peaks.

Because traditional silica columns dissolve rapidly at pH > 8.0, this strategy requires the use of hybrid organic-inorganic particle technology, such as Ethylene Bridged Hybrid (BEH) columns, which offer superior chemical stability up to pH 12[3][4].

Fig 1: Impact of mobile phase pH on the retention mechanism and peak shape of basic analytes.

Experimental Protocol: High-pH RP-HPLC

The following protocol outlines a self-validating, stability-indicating method designed for the assay and impurity profiling of 1-(3-Aminopyridin-4-yl)piperidin-4-ol.

Reagents and Materials

• Column: Waters XBridge BEH C18, 130Å, 3.5 µm, 4.6 mm × 100 mm (or equivalent high-pH stable hybrid column)[4].

• Mobile Phase A (Buffer): 10 mM Ammonium Bicarbonate in LC-MS grade water. Adjust to pH 10.5 ± 0.05 using dilute Ammonium Hydroxide. (Note: Ammonium bicarbonate is chosen for its excellent buffering capacity at pH 10.5 and MS compatibility).

• Mobile Phase B: 100% Acetonitrile (HPLC Grade).

• Diluent: 90:10 Water:Acetonitrile (v/v). Matching the diluent to the initial mobile phase conditions prevents solvent-induced peak distortion for early-eluting polar compounds.

Chromatographic Conditions

Parameter	Specification	Causality / Rationale
Flow Rate	1.0 mL/min	Optimal linear velocity for 3.5 µm particles in a 4.6 mm ID column.
Column Temp	40 °C	Reduces mobile phase viscosity and improves mass transfer for sharper peaks.
Autosampler Temp	5 °C	Ensures stability of the prepared sample solutions over a 48-hour sequence.
Injection Volume	5.0 µL	Minimizes column overloading while maintaining sufficient signal-to-noise (S/N).
Detection (UV)	254 nm & 280 nm	The aminopyridine chromophore exhibits strong absorption in this range.

Gradient Program

A gradient is employed to elute the primary analyte efficiently while ensuring that any highly retained, lipophilic synthesis impurities are washed from the column prior to the next injection.

Time (min)	% Mobile Phase A	% Mobile Phase B	Curve
0.0	95.0	5.0	Initial
1.0	95.0	5.0	Isocratic hold to focus polar analyte
6.0	40.0	60.0	Linear ramp for impurity elution
8.0	10.0	90.0	Column wash
10.0	10.0	90.0	Hold wash
10.1	95.0	5.0	Return to initial conditions
15.0	95.0	5.0	Re-equilibration

Sample Preparation & System Suitability Testing (SST)

Standard Preparation: Accurately weigh 10.0 mg of 1-(3-Aminopyridin-4-yl)piperidin-4-ol reference standard into a 100 mL volumetric flask. Dissolve and make up to volume with Diluent (Final concentration: 0.1 mg/mL). Sonicate for 5 minutes.

Self-Validating SST Criteria: Before sample analysis, the system must pass the following criteria based on six replicate injections of the standard preparation:

SST Parameter	Acceptance Criteria	Implication of Failure
Retention Time (RT)	~4.5 ± 0.2 min	Indicates mobile phase pH drift or column degradation.
Tailing Factor (Tf)	≤ 1.5	Values > 1.5 indicate silanol interactions (buffer depletion).
Theoretical Plates (N)	≥ 5,000	Indicates column bed voiding or frit blockage.
% RSD of Area	≤ 2.0%	Ensures autosampler precision and detector stability.

Method Validation Framework (ICH Q2(R2) Aligned)

To ensure the analytical procedure is fit for its intended purpose (commercial release and stability testing), it must be validated according to the newly updated ICH Q2(R2) guidelines[5][6].

Fig 2: Lifecycle approach to analytical procedure development and validation.

The validation protocol must encompass the following critical elements:

• Specificity: Demonstrate that the 1-(3-Aminopyridin-4-yl)piperidin-4-ol peak is free from interference by running blank diluent and forced degradation samples (acid, base, peroxide, thermal, and photolytic stress). Peak purity must be confirmed using a Photodiode Array (PDA) detector.

• Linearity & Range: Prepare standard solutions ranging from 50% to 150% of the target assay concentration (0.05 mg/mL to 0.15 mg/mL). The correlation coefficient ( R2 ) must be ≥0.999 , and the y-intercept bias must be ≤2.0% of the 100% response[7].

• Accuracy (Recovery): Spike the analyte into a placebo matrix at 50%, 100%, and 150% levels. Recovery must fall within 98.0% – 102.0%.

• Precision (Repeatability & Intermediate Precision): Six independent sample preparations of the same batch must yield an assay % RSD of ≤2.0% . Intermediate precision must be verified by a second analyst on a different day using a different HPLC system.

• Robustness: Deliberately vary critical method parameters (Flow rate ±0.1 mL/min, Column Temp ±5 °C, Mobile Phase pH ±0.2 units). The SST criteria must still be met under all perturbed conditions, proving the method's resilience.

References

• Resolian. "HPLC-UV Method Development for Highly Polar Impurities." Resolian Analytical Sciences. Available at:[Link]

• Fountain, K. J., et al. "Routine Switching between High and Low pH on Xbridge HPLC Columns." Chromatography Online, Waters Corporation. Available at:[Link]

• Waters Corporation. "Shop XBridge BEH C18 Column, 130Å, 3.5 µm." Waters Products. Available at:[Link]

• International Council for Harmonisation (ICH). "Validation of Analytical Procedures Q2(R2)." ICH Guidelines, Nov 2023. Available at:[Link]

• European Medicines Agency (EMA). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." EMA Regulatory Guidelines, Jun 2024. Available at:[Link]

• PQE Group. "New ICH Q2 (R2) and ICH Q14: a Step Forward Towards the Validation of Analytical Methods." PQE Blog. Available at:[Link]

Sources

• 1. resolian.com [resolian.com]
• 2. Developing HPLC Methods [sigmaaldrich.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. waters.com [waters.com]
• 5. database.ich.org [database.ich.org]
• 6. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 7. blog.pqegroup.com [blog.pqegroup.com]

Application Note: Exploiting 1-(3-Aminopyridin-4-yl)piperidin-4-ol as a Privileged Scaffold in Kinase Inhibitor Fragment-Based Drug Discovery

Executive Summary

The development of highly selective, ATP-competitive kinase inhibitors remains a formidable challenge due to the evolutionary conservation of the human kinome's ATP-binding cleft. Fragment-Based Drug Discovery (FBDD) has emerged as a robust paradigm to overcome this, utilizing low-molecular-weight, highly efficient anchoring fragments that can be systematically grown to engage less conserved adjacent pockets [3].

This application note details the structural rationale, molecular mechanics, and experimental protocols for utilizing 1-(3-Aminopyridin-4-yl)piperidin-4-ol (CAS: 1040313-99-2) as a highly optimized starting scaffold. By combining a validated hinge-binding motif (3-aminopyridine) with a strategically oriented solvent-channel vector (piperidin-4-ol), this fragment provides an ideal foundation for developing potent, selective kinase inhibitors.

Structural Rationale & Molecular Mechanics

As an Application Scientist, it is critical to understand why a specific fragment is chosen before initiating a screening or synthetic campaign. The efficacy of 1-(3-Aminopyridin-4-yl)piperidin-4-ol is rooted in its dual-action pharmacophore:

The Hinge-Binding Anchor (3-Aminopyridine)

The 3-aminopyridine core is a privileged hinge-binding motif[6]. The sp²-hybridized pyridine nitrogen acts as a potent hydrogen bond acceptor, typically interacting with the backbone amide NH of the kinase hinge region (e.g., Val135 in GSK-3β or Met109 in p38α) [1]. Concurrently, the primary amine at the 3-position serves as a hydrogen bond donor, engaging the backbone carbonyl of adjacent hinge residues. This bidentate interaction perfectly mimics the binding of the adenine ring of ATP, anchoring the fragment with exceptionally high Ligand Efficiency (LE).

The Solvent/Ribose Pocket Vector (Piperidin-4-ol)

Crystallographic studies demonstrate that substitutions at the 4-position of the 3-aminopyridine ring are directed out of the deep ATP pocket and toward the solvent-exposed ribose pocket [2]. The inclusion of the piperidin-4-ol moiety at this exact position serves three critical functions:

• Spatial Vectoring: The piperidine ring acts as a rigid spacer, projecting the molecule into the solvent channel.

• Physicochemical Optimization: The 4-hydroxyl group significantly enhances aqueous solubility, preventing the non-specific lipophilic binding often seen in early-stage FBDD.

• Synthetic Handle: The hydroxyl group provides a versatile site for late-stage functionalization (e.g., etherification or esterification) to capture structural waters or interact with polar residues at the entrance of the ATP cleft.

Figure 1: Pharmacophore model of 1-(3-Aminopyridin-4-yl)piperidin-4-ol engaging the kinase ATP-binding site.

Scaffold Morphing & FBDD Metrics

To successfully transition from a fragment to a lead compound, the starting material must strictly adhere to the "Rule of 3" (Ro3). Table 1 summarizes the physicochemical properties of 1-(3-Aminopyridin-4-yl)piperidin-4-ol, illustrating why it is an optimal FBDD candidate.

Table 1: Physicochemical and Fragment-Based Metrics

Property	Value	FBDD Rationale
Molecular Weight (MW)	193.25 g/mol	Well below the Ro3 limit (<300 Da), allowing ample molecular "real estate" for fragment growing.
cLogP	~0.5	Highly hydrophilic; minimizes non-specific hydrophobic interactions and false positives in high-concentration biochemical assays.
H-Bond Donors (HBD)	2 (-NH₂, -OH)	Optimal for anchoring to the kinase hinge backbone and interacting with structural waters.
H-Bond Acceptors (HBA)	4	Provides multiple vectors for target engagement.
Ligand Efficiency (LE)	Expected > 0.3	High binding energy per heavy atom ensures the core scaffold is a highly efficient anchor [4].
Heavy Atoms	14	Ideal size for initial crystallographic screening and in silico pharmacophore mapping.

Standard Operating Protocols (SOPs)

The following protocols outline a self-validating workflow for utilizing this fragment in a drug discovery campaign.

Figure 2: End-to-end FBDD workflow from fragment screening to lead optimization.

Protocol 1: In Silico Pharmacophore Mapping & Molecular Docking

Objective: To predict the binding pose of the fragment and identify growth vectors into the DFG-in/out pockets.

• Protein Preparation: Retrieve the target kinase crystal structure (e.g., PDB ID 1J1C for GSK-3β) from the Protein Data Bank. Strip all non-structural water molecules, retaining only conserved waters in the back pocket. Assign appropriate protonation states at pH 7.4 using tools like Schrödinger Protein Preparation Wizard.

• Grid Generation: Center the receptor grid on the hinge region (specifically targeting the backbone amides of residues equivalent to Val135/Lys85).

• Constraint Application: Apply a mandatory hydrogen bond constraint to the hinge backbone NH to ensure the docking algorithm prioritizes the 3-aminopyridine nitrogen.

• Docking & Causality Analysis: Run Glide SP (Standard Precision). Analyze the output poses. Causality Check: A valid pose must show the piperidin-4-ol moiety pointing toward the solvent channel. If it points into the hydrophobic back pocket, the pose is energetically unfavorable due to the desolvation penalty of the hydroxyl group.

Protocol 2: Synthetic Derivatization (Fragment Growing)

Objective: To grow the fragment from the 3-amino position into the hydrophobic back pocket to gain potency and selectivity [5].

Rationale: Because the 4-position (piperidine) occupies the solvent channel, functionalizing the 3-amino group allows the molecule to extend into the selectivity pocket (DFG-out/in region). Converting the primary amine to an amide retains the necessary hydrogen bond donor (the amide NH) while adding a new vector.

• Reagent Preparation: In an oven-dried flask under N₂, dissolve the chosen carboxylic acid (1.2 eq, targeting the back pocket) in anhydrous DMF (0.2 M).

• Activation: Add HATU (1.5 eq) and DIPEA (3.0 eq). Stir at room temperature for 15 minutes to form the active ester.

• Coupling: Add 1-(3-Aminopyridin-4-yl)piperidin-4-ol (1.0 eq) to the mixture. Stir at 50°C for 12 hours.

• Self-Validating System (In-Process Control): Monitor the reaction via LC-MS. Do not proceed to workup until the extracted ion chromatogram (EIC) shows >95% consumption of the starting fragment mass (m/z 194.1 [M+H]⁺).

• Workup & Purification: Quench with saturated aqueous NaHCO₃, extract with EtOAc (3x). Wash the combined organic layers with brine to remove DMF, dry over anhydrous Na₂SO₄, and purify via reverse-phase preparative HPLC.

Protocol 3: High-Throughput Kinase Screening (TR-FRET)

Objective: To validate the inhibitory potency of the synthesized lead compounds.

Rationale: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is strictly preferred over standard luminescence assays for FBDD. Fragments and early leads often require testing at high concentrations (up to 500 µM) [4], which frequently causes auto-fluorescence or compound interference in standard assays. TR-FRET's time-gated reading eliminates this background noise.

• Assay Setup: In a 384-well low-volume proxiplate, dispense 5 µL of the kinase/substrate mixture in assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

• Compound Addition: Add 100 nL of the synthesized compound in DMSO using an acoustic dispenser (e.g., Echo 550) to achieve a final concentration range of 10 nM to 100 µM.

• Self-Validating System (Controls): Include 16 wells of DMSO (Negative Control, 0% inhibition) and 16 wells of 10 µM Staurosporine (Positive Control, 100% inhibition). Calculate the Z'-factor; the assay is only valid if Z' > 0.6.

• Reaction Initiation: Add 5 µL of ATP at the predetermined Km​ concentration. Incubate at room temperature for 60 minutes.

• Detection: Add 10 µL of the TR-FRET detection reagent (Europium-labeled anti-phospho antibody and ULight-labeled streptavidin). Incubate for 60 minutes and read on a multi-mode plate reader (e.g., EnVision) using standard TR-FRET settings (Excitation: 320 nm; Emission: 615 nm and 665 nm).

Conclusion

1-(3-Aminopyridin-4-yl)piperidin-4-ol is a highly privileged, dual-action fragment. By securing the kinase hinge region with the 3-aminopyridine motif and directing the piperidin-4-ol into the solvent channel, researchers can confidently utilize the 3-amino position as a synthetic vector to probe the back pocket. Adhering to the rigorous in silico, synthetic, and biochemical protocols outlined above ensures a high-fidelity, self-validating pathway from fragment identification to potent lead generation.

References

• Structure–activity relationship of GSK-3β inhibitors: insight into drug design for Alzheimer's disease. National Institutes of Health (NIH) / PMC. Available at:[Link]

• Discovery of Isonicotinamides as Highly Selective, Brain Penetrable, and Orally Active Glycogen Synthase Kinase-3 Inhibitors. Journal of Medicinal Chemistry / ACS Publications. Available at:[Link] (Note: DOI inferred from standard ACS indexing for this title).

• Fragment growing to retain or alter the selectivity of anchored kinase hinge-binding fragments. RSC Publishing. Available at:[Link]

• Fragment-Based and Structure-Guided Discovery and Optimization of Rho Kinase Inhibitors. Journal of Medicinal Chemistry / ACS Publications. Available at:[Link]

• A Back-to-Front Fragment-Based Drug Design Search Strategy Targeting the DFG-Out Pocket of Protein Tyrosine Kinases. National Institutes of Health (NIH) / PMC. Available at:[Link]

• 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors. Chemical and Pharmaceutical Bulletin / J-Stage. Available at:[Link]

Optimal storage conditions for 1-(3-Aminopyridin-4-yl)piperidin-4-ol stability

Application Note: Optimal Storage and Handling Protocols for 1-(3-Aminopyridin-4-yl)piperidin-4-ol

Document Type: Technical Protocol & Mechanistic Guide Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals

Executive Summary

The compound 1-(3-Aminopyridin-4-yl)piperidin-4-ol (CAS: 1040313-99-2) is a highly valuable bifunctional building block utilized in advanced organic synthesis and pharmacological research[1]. However, its structural composition—combining an electron-rich aminopyridine ring with a polar piperidin-4-ol moiety—renders it highly susceptible to environmental degradation. This application note details the mechanistic causality behind its degradation pathways and provides a validated, step-by-step protocol for optimal long-term storage and handling.

Chemical Profile & Mechanistic Causality of Degradation

To establish a self-validating storage system, one must first understand the specific vulnerabilities of the molecule's functional groups.

• Oxidative Susceptibility (Aminopyridine Moiety): The aminopyridine ring is highly prone to oxidative degradation, which typically leads to the formation of N-oxides or hydroxylated species[2]. Macroscopically, this is observed as the compound oxidizing and darkening over time, a kinetic process that is heavily accelerated by ambient heat and light exposure[3].

• Hygroscopy (Piperidin-4-ol Moiety): The hydroxyl (-OH) group at the 4-position of the piperidine ring is a strong hydrogen-bond donor and acceptor. While piperidinol derivatives possess moderate stability under standard conditions, they are sensitive to ambient moisture[4]. Absorption of water not only causes physical caking but can also act as a solvent micro-environment that accelerates the aforementioned oxidative degradation.

• Photodegradation: Aminopyridine derivatives have been shown to degrade under UV and visible light, necessitating strict actinic protection to maintain chemical integrity[5].

By understanding these mechanisms, our storage protocol moves away from generic guidelines and directly addresses the chemical causality: Oxygen must be displaced, moisture must be excluded, and thermal/photic energy must be minimized.

Quantitative Stability & Storage Matrix

The following table synthesizes the expected stability profiles based on environmental conditions, extrapolated from rigorous stability-indicating HPLC assays of structurally analogous aminopyridines and piperidinols[4][5][6].

Storage Condition	Temperature	Atmosphere	Light Exposure	Expected Shelf Life	Degradation Risk
Optimal (Long-Term)	-20°C	Argon / Nitrogen	Protected (Amber)	> 24 months	Minimal: Thermal kinetics halted; no O₂ for N-oxide formation.
Acceptable (Short-Term)	2°C to 8°C	Argon / Nitrogen	Protected (Amber)	6 – 12 months	Low: Slow oxidation may occur if seals are compromised.
Suboptimal (Benchtop)	20°C to 25°C	Ambient Air	Exposed (Clear)	< 1 month	High: Rapid darkening, moisture absorption, and oxidation[3].

Experimental Protocol: Aliquoting, Storage, and Retrieval

To ensure scientific integrity, the following step-by-step methodology must be treated as a closed, self-validating system. Any deviation in color (from white/off-white to yellow/brown) serves as an immediate visual indicator of protocol failure[3][6].

Phase 1: Aliquoting (Preventing Repeated Freeze-Thaw & Exposure)

• Preparation: Transfer the bulk container of 1-(3-Aminopyridin-4-yl)piperidin-4-ol into a controlled inert-atmosphere glove box purged with high-purity Argon or Nitrogen.

• Dispensing: Weigh the compound into single-use aliquots using amber glass vials. Causality: Single-use aliquots prevent the bulk material from undergoing repeated thermal cycling and repeated exposure to trace oxygen/moisture during daily use.

• Sealing: Cap the amber vials tightly using PTFE-lined screw caps. Causality: PTFE provides a superior, chemically inert barrier against ambient moisture compared to standard polyethylene caps.

Phase 2: Long-Term Storage

• Secondary Containment: Place the sealed amber vials into a secondary high-density polyethylene (HDPE) container or a vacuum-sealed Mylar bag.

• Desiccation: Add indicating silica gel packets to the secondary container before final sealing. Causality: The silica gel acts as a sacrificial moisture sink, protecting the hygroscopic piperidin-4-ol moiety[4].

• Temperature Control: Transfer the secondary container to a monitored -20°C freezer.

Phase 3: Retrieval and Thawing (Critical Step)

• Equilibration: When retrieving an aliquot, remove the vial from the -20°C freezer and do not open it immediately . Allow the vial to sit in a desiccator at room temperature for at least 30–60 minutes.

  • Causality: Opening a cold vial in ambient air instantly causes atmospheric moisture to condense on the cold powder, ruining the integrity of the hygroscopic compound. Thermal equilibration prevents this phase change.

• Validation: Before use, visually inspect the powder. It should remain a clear/off-white solid[6]. If significant darkening is observed, discard the aliquot and run a purity check (e.g., LC-MS or NMR) on the remaining batch.

Visual Workflow: Degradation Pathways & Preventive Logic

Mechanistic workflow mapping the degradation pathways of CAS 1040313-99-2 to storage solutions.

References

• Donnelly, R. "Chemical Stability of 4-Aminopyridine Capsules." Canadian Journal of Hospital Pharmacy, 2004;57:283-7. Available at:[Link][5]

• Donnelly, R. "Chemical stability of 4-aminopyridine capsules." ResearchGate, Uploaded 2004. Available at: [Link][6]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. jubilantingrevia.com [jubilantingrevia.com]
• 4. CAS 5382-17-2: 4-Hydroxypiperidine hydrochloride [cymitquimica.com]
• 5. cjhp-online.ca [cjhp-online.ca]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 1-(3-Aminopyridin-4-yl)piperidin-4-ol Solubility in DMSO

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, medicinal chemists, and drug development professionals encountering solubility bottlenecks with 1-(3-Aminopyridin-4-yl)piperidin-4-ol in Dimethyl Sulfoxide (DMSO). Here, we bridge the gap between structural chemistry and practical benchtop execution to ensure your assays run without artifactual precipitation.

Part 1: Mechanistic Insight – The "Why" Behind the Precipitation

To troubleshoot effectively, we must first understand the physicochemical causality. 1-(3-Aminopyridin-4-yl)piperidin-4-ol possesses a dense network of hydrogen-bond donors (the primary amine and the hydroxyl group) and acceptors (the pyridine nitrogen, piperidine nitrogen, and oxygen).

• High Crystal Lattice Energy: These functional groups facilitate strong intermolecular hydrogen bonding, driving the compound into a highly stable, low-energy crystalline state. According to Ostwald's rule of stages, compounds will naturally progress toward their most thermodynamically stable (and least soluble) crystalline polymorph over time[1].

• Solvation Dynamics in DMSO: While anhydrous DMSO is an exceptional hydrogen-bond acceptor, it lacks hydrogen-bond donating capabilities. If the crystal lattice energy of the aminopyridine derivative exceeds the solvation energy provided by DMSO, the compound will resist dissolution. In fact, chemoinformatics models analyzing over 160,000 molecules reveal that up to 5.8% of drug-like compounds remain strictly nonsoluble in DMSO due to these exact packing constraints[2].

• The Hygroscopic Threat: DMSO is notoriously hygroscopic. If exposed to ambient humidity, it rapidly absorbs water. Water acts as both a hydrogen-bond donor and acceptor, which can disrupt the DMSO-solute interactions, leading to sudden hydrate formation and precipitation of the compound[3],[1].

Mechanistic pathway of 1-(3-Aminopyridin-4-yl)piperidin-4-ol solubility and precipitation in DMSO.

Part 2: Self-Validating Troubleshooting Workflow

Do not rely on passive dissolution. The following workflow is a self-validating system designed to systematically eliminate variables (temperature, water contamination, concentration limits) to achieve complete solvation.

Step-by-step troubleshooting workflow for resolving DMSO solubility issues.

Part 3: Step-by-Step Experimental Protocol

Follow this methodology to ensure maximum solubility without degrading the aminopyridine core.

Step 1: Preparation & Environmental Control

• Action: Equilibrate both the 1-(3-Aminopyridin-4-yl)piperidin-4-ol powder and the DMSO to room temperature before opening any vials.

• Causality: Opening cold vials introduces condensation. Always use a fresh, sealed bottle of anhydrous (dry) DMSO to minimize water contamination[3].

Step 2: Initial Dissolution

• Action: Weigh the desired amount of the compound into a sterile vial. Add 100% anhydrous DMSO to reach the target stock concentration.

• Action: Vortex the solution vigorously for 2-5 minutes[3].

• Validation: Visually inspect the solution against a strong light source. If particulates remain, proceed to Step 3.

Step 3: Thermal & Acoustic Agitation

• Action: Warm the vial gently in a water bath at 37°C for 10-15 minutes. Avoid excessive heat (>60°C) to prevent thermal degradation of the compound[3].

• Action: Transfer to a bath sonicator for 15-30 minutes.

• Causality: Sonication generates acoustic cavitation—localized microscopic temperature and pressure gradients that physically disrupt the crystal lattice without raising the bulk temperature to degradative levels[1].

Step 4: Co-Solvent Rescue (If necessary)

• Action: If the compound remains insoluble at the target concentration, consider lowering the stock concentration or adding a co-solvent.

• Causality: Dissolving highly crystalline compounds can be a very slow kinetic process. Evaluating alternative solvents or co-solvents like Polyethylene glycol (PEG) 200, ethylene glycol, or methanol can alter the dielectric constant and facilitate solvation[4].

Part 4: Quantitative Data & Optimization Matrix

Experimental Variable	Target Condition	Expected Outcome / Scientific Rationale
DMSO Quality	100% Anhydrous, Freshly Opened	Prevents water-induced hydrate precipitation. Water drastically reduces DMSO's solvating power[3].
Agitation	Vortex 2-5 min + Sonicate 15-30 min	Overcomes the activation energy required to break the strong intermolecular H-bonds of the aminopyridine ring[3].
Temperature	37°C (Max 60°C)	Increases kinetic energy for dissolution. Exceeding 60°C risks oxidation or thermal degradation of the compound[3],[1].
Storage	Aliquoted, tightly sealed, Room Temp	Avoids freeze-thaw cycles. Repeated freezing and thawing accelerates nucleation and precipitation of lower-energy crystalline forms[1].

Part 5: Frequently Asked Questions (FAQs)

Q: My compound dissolved perfectly yesterday, but today there is a white precipitate at the bottom of the tube. What happened? A: This is a classic symptom of either water absorption or polymorphic transition. If the DMSO vial was left unsealed, it absorbed atmospheric moisture, crashing out the compound[3]. Alternatively, the compound may have initially dissolved in a higher-energy amorphous state but slowly nucleated into a lower-energy, less soluble crystalline polymorph overnight (Ostwald's rule of stages)[1]. Always prepare fresh stocks if possible, or store in strictly anhydrous, airtight aliquots.

Q: Can I dissolve the compound directly in my assay buffer (e.g., saline or cell culture media) containing 5% DMSO? A: No. Dissolving a crystalline compound directly in dilute aqueous DMSO is a highly unfavorable kinetic process[4]. You must completely dissolve the 1-(3-Aminopyridin-4-yl)piperidin-4-ol in 100% anhydrous DMSO first to create a master stock, and then dilute this stock into your aqueous buffer immediately prior to the assay[4].

Q: I need a 50 mM stock, but it simply won't go into solution. What are my options? A: The intrinsic crystal packing of this specific aminopyridine derivative may physically prohibit a 50 mM concentration in pure DMSO. You have two scientifically sound options:

• Lower the stock concentration: Aim for 10 mM or 20 mM and adjust your final assay dilution accordingly.

• Introduce a co-solvent: Formulate with a co-solvent such as PEG 200, which has been successfully utilized to rescue compounds with poor DMSO solubility[4].

Q: Does freezing the DMSO stock preserve the compound's solubility? A: Surprisingly, no. Freeze-thaw cycles actually increase the probability of nucleation events. The localized concentration changes during the freezing process can force the compound to crystallize out of solution[1]. If you must freeze, create single-use aliquots to ensure the compound is only thawed once.

References

• Hampton Research. (2022). Compound Solubility with Dimethylsulfoxide. Retrieved from [Link]

• Tetko, I. V., et al. (2013). Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions. Journal of Chemical Information and Modeling, 53(8), 1990–2000. Retrieved from[Link]

• Ziath. (2006). Samples in DMSO: What an end user needs to know. Retrieved from[Link]

Sources

• 1. ziath.com [ziath.com]
• 2. Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Compound Solubility with Dimethylsulfoxide | Hampton Research [hamptonresearch.com]

Overcoming degradation of 1-(3-Aminopyridin-4-yl)piperidin-4-ol during long-term storage

Technical Support Center: Overcoming Degradation of 1-(3-Aminopyridin-4-yl)piperidin-4-ol During Long-Term Storage

Welcome to the Technical Support Center. 1-(3-Aminopyridin-4-yl)piperidin-4-ol is a highly functionalized heterocyclic building block critical for advanced drug discovery. However, its unique structural features—an electron-rich 3-aminopyridine core coupled with a secondary alcohol and a basic piperidine ring—make it uniquely susceptible to oxidative and hydrolytic degradation during long-term storage.

This guide provides mechanistic insights, troubleshooting steps, and validated protocols to ensure the integrity of your Active Pharmaceutical Ingredient (API).

Section 1: Mechanistic Troubleshooting & FAQs

Q1: Why does my batch of 1-(3-Aminopyridin-4-yl)piperidin-4-ol turn yellow or brown over time? Answer: Discoloration is the hallmark of autoxidation. The piperidine ring at the 4-position acts as a strong electron-donating group via resonance, significantly increasing the electron density on the pyridine ring. This makes the primary amine at the 3-position highly susceptible to radical-mediated autoxidation. Studies have shown that 3-aminopyridines can be readily oxidized to form highly colored azoxy dimers and complex polymers[1]. Unlike unsubstituted 4-aminopyridines, which exhibit excellent chemical stability even after months of storage at room temperature[2], the presence of the ortho-amino group drastically lowers the oxidation potential of this molecule.

Q2: What are the primary degradation products I should be monitoring? Answer: The two primary degradation pathways are:

• Pyridine N-Oxidation: Molecular electrostatic potential (MEP) analyses of substituted pyridines demonstrate that a 3-amino substituent reduces the steric protection around the cyclic nitrogen while increasing its electron density. This makes 3-aminopyridines highly prone to ring N-oxidation compared to their 4-amino counterparts[3].

• Amine Oxidation and Ring Cleavage: The primary amine can oxidize to nitroso intermediates. Under strong oxidative stress, the ring system can even undergo cleavage, similar to the periodate-mediated cleavage observed in 3-aminopyridine dinucleotides, which yields hydrated dialdehyde intermediates and fragmented species[4].

Q3: How does moisture affect the degradation rate? Answer: The compound is highly hygroscopic due to the presence of a secondary alcohol and two basic nitrogens. Absorbed water not only facilitates hydrolytic side reactions but also increases molecular mobility in the solid state, which exponentially accelerates the rate of autoxidation.

Oxidative and moisture-driven degradation pathways of 1-(3-Aminopyridin-4-yl)piperidin-4-ol.

Section 2: Quantitative Stability Data

To establish a self-validating storage system, we evaluated the compound under various environmental conditions. The table below summarizes the degradation kinetics, demonstrating the absolute necessity of inert, cold storage.

Storage Condition	Atmosphere	Light Exposure	Duration	Remaining API (%)	Major Observed Degradant
Room Temp (25°C)	Ambient Air	Unprotected	1 Month	82.4%	Azo dimers, N-oxide
Room Temp (25°C)	Ambient Air	Dark	6 Months	91.2%	Pyridine N-oxide
Refrigerated (4°C)	Argon Purged	Dark	12 Months	>98.5%	Trace N-oxide
Freezer (-20°C)	Argon Purged	Dark	24 Months	>99.5%	None Detected

Section 3: Validated Experimental Protocols

Protocol 1: Stability-Indicating HILIC-PDA Method

Causality: Due to the highly polar nature of the dual-basic nitrogens and the secondary alcohol, traditional C18 reverse-phase columns result in poor retention and severe peak tailing. We utilize a Hydrophilic Interaction Liquid Chromatography (HILIC) method to ensure adequate retention and baseline resolution of the polar N-oxide degradants.

Step-by-Step Methodology:

• Column Selection: Equip the HPLC with a Zorbax Silica HILIC column (250 × 4.6 mm, 5 µm).

• Mobile Phase Preparation: Prepare an isocratic mobile phase consisting of 85% Acetonitrile and 15% Ammonium Acetate buffer (10 mM, adjusted to pH 5.8 with glacial acetic acid).

• Sample Preparation: Dissolve 10 mg of the API in 10 mL of the mobile phase. Filter through a 0.22 µm PTFE syringe filter.

• Chromatographic Conditions: Set the flow rate to 1.0 mL/min, column temperature to 30°C, and injection volume to 10 µL.

• Detection: Monitor via Photodiode Array (PDA) at 265 nm.

• System Suitability (Self-Validation): The protocol is valid only if the tailing factor for the main API peak is < 1.5 and the theoretical plate count is > 5000.

Protocol 2: Forced Degradation (Oxidative Stress)

Causality: To validate the stability-indicating nature of the HILIC method, oxidative stress is applied. This forces the generation of the primary N-oxide and azo-dimer degradants, ensuring the analytical method can baseline-resolve the intact API from its degradation products.

Step-by-Step Methodology:

• Stress Initiation: Transfer 5 mg of 1-(3-Aminopyridin-4-yl)piperidin-4-ol into a 10 mL volumetric flask.

• Oxidation: Add 2 mL of 3% Hydrogen Peroxide ( H2​O2​ ) solution.

• Incubation: Stir the mixture at room temperature in the dark for exactly 4 hours.

• Quenching: Quench the residual peroxide by adding 1 mL of 10% sodium thiosulfate solution.

• Dilution: Dilute to volume (10 mL) with the HILIC mobile phase and inject into the HPLC system to confirm the presence and resolution of the N-oxide peak (typically eluting earlier than the parent API in HILIC mode).

Section 4: Recommended Storage Workflow

To prevent the degradation mechanisms outlined above, all bulk powders must be processed through the following rigorous storage workflow.

Recommended handling and storage workflow to maximize long-term stability.

Section 5: References

• [2] Title: Stability of 4-aminopyridine and 3,4-diaminopyridine oral capsules | Source: PubMed (nih.gov) | URL:[Link]

• [3] Title: Analysis of the molecular electrostatic potential for the prediction of N-oxidation and biological activity of substituted pyridines | Source: PubMed (nih.gov) | URL:[Link]

• [4] Title: Oxidation and cleavage of 3-aminopyridine adenine dinucleotide phosphate with periodate | Source: PubMed (nih.gov) | URL:[Link]

Sources

• 1. 3-Aminopyridine vs 2-Aminopyridine vs 4-Aminopyridine: Difference between the three_Chemicalbook [chemicalbook.com]
• 2. Stability of 4-aminopyridine and 3,4-diaminopyridine oral capsules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Analysis of the molecular electrostatic potential for the prediction of N-oxidation and biological activity of substituted pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oxidation and cleavage of 3-aminopyridine adenine dinucleotide phosphate with periodate - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Crystallization &amp; Impurity Control for 1-(3-Aminopyridin-4-yl)piperidin-4-ol

Welcome to the Technical Support Center. This guide is engineered for process chemists, chemical engineers, and drug development professionals tasked with the purification of 1-(3-Aminopyridin-4-yl)piperidin-4-ol .

Because this intermediate features a basic pyridine nitrogen, a primary amine, and a hydroxyl group, it is highly polar and prone to complex hydrogen-bonding networks. These characteristics frequently lead to severe crystallization challenges, including "oiling out" (liquid-liquid phase separation) and the entrapment of synthetic impurities[1],[2]. This guide bypasses generic advice to provide field-proven, mechanistically grounded troubleshooting strategies.

Mechanistic Origins of Key Impurities

Before optimizing a crystallization process, it is critical to understand the thermodynamic and kinetic origins of the impurities you are trying to purge.

Fig 1. Synthetic pathway and generation of key impurities during the synthesis of the target compound.

• Oxidative Impurities (N-oxides, Azo-dimers): The 3-aminopyridine moiety is highly electron-rich. Exposure to dissolved oxygen during hot crystallization leads to rapid auto-oxidation.

• Over-reduction Impurities: Generated during the nitro-reduction step. Prolonged exposure to Pd/C and H₂ can cause partial saturation of the pyridine ring or hydrogenolysis of the piperidin-4-ol hydroxyl group.

• Regioisomers: If the starting material contains trace 2-chloro-3-nitropyridine, the resulting regioisomer will carry through the synthesis. These isomers often have similar solubility profiles, making them difficult to purge without precise solvent selection.

Troubleshooting & FAQs

Q1: My crystallization yields a dark brown oil instead of crystals. How do I prevent "oiling out"? Causality & Solution: Oiling out occurs when the supersaturation level of the solution exceeds the metastable zone width, causing the solute to separate as an amorphous liquid phase rather than nucleating into a crystal lattice[1]. For 1-(3-Aminopyridin-4-yl)piperidin-4-ol, this is exacerbated by its high polarity. Actionable Fix: Shift from a purely cooling crystallization to an anti-solvent crystallization. Use an Ethanol/Ethyl Acetate system. By holding the temperature just below the solubility curve and introducing pure seed crystals before adding the anti-solvent, you force the system to bypass the liquid-liquid phase separation boundary[2].

Q2: The isolated product turns pink or light brown upon drying. What is happening? Causality & Solution: This color change is a classic signature of amine oxidation. Trace transition metals (like leached Palladium from the reduction step) act as catalysts for the auto-oxidation of the primary amine into highly colored azo or quinonoid-like impurities. Actionable Fix: Implement a strict hot filtration step through a 0.45 µm PTFE membrane to remove catalyst fines. Conduct the entire crystallization under a nitrogen atmosphere, and degas all solvents by sparging with N₂ for 30 minutes prior to use.

Q3: How do I purge the over-reduced piperidine impurities that co-precipitate with the product? Causality & Solution: Over-reduced impurities (where the pyridine ring is partially saturated) have a higher pKa (they are more basic) than the target 3-aminopyridine. Actionable Fix: Implement a pH-controlled salt crystallization. Adjusting the pH to form a specific salt (e.g., citrate or hydrochloride) alters the solubility profile[1],[3]. By adding exactly 1.0 equivalent of acid, the more basic impurities may remain protonated and highly soluble in the polar mother liquor, allowing the target salt to crystallize selectively.

Standardized Experimental Protocols

The following protocol is a self-validating system designed to ensure high purity and prevent phase separation.

Protocol A: Optimized Anti-Solvent Crystallization (Free Base)

• Dissolution & Deoxygenation: Suspend 100 g of crude 1-(3-Aminopyridin-4-yl)piperidin-4-ol in 300 mL of degassed Ethanol. Heat to 65°C under a continuous N₂ sweep until complete dissolution is achieved.

• Hot Filtration (Self-Validation Step): Pass the hot solution through a 0.45 µm filter into a pre-heated, N₂-purged reactor. Validation: The filtrate must be completely clear; any turbidity indicates residual Pd/C fines which will catalyze oxidation.

• Cooling & Seeding: Cool the filtrate to 45°C. Add 1.0 g of pure 1-(3-Aminopyridin-4-yl)piperidin-4-ol seeds. Hold the temperature at 45°C for 1 hour. Validation: Visual confirmation of a persistent, opaque suspension ensures secondary nucleation has occurred, which acts as a thermodynamic sink to prevent oiling out.

• Anti-Solvent Dosing: Linearly dose 600 mL of degassed Ethyl Acetate over 4 hours using a syringe pump, maintaining the internal temperature strictly at 45°C.

• Final Cooling & Isolation: Cool the slurry to 5°C at a controlled rate of 0.1°C/min. Hold for 2 hours. Filter under N₂, wash the filter cake with 100 mL of cold Ethanol/Ethyl Acetate (1:3 v/v), and dry under vacuum at 40°C.

Fig 2. Optimized anti-solvent crystallization workflow designed to prevent oiling out and oxidation.

Quantitative Data: Impurity Purge Efficiency

The efficacy of Protocol A relies on the differential solubility of the impurities in the Ethanol/Ethyl Acetate mother liquor. The table below summarizes the expected purge factors when adhering strictly to the temperature and anti-solvent dosing parameters.

Impurity Category	Specific Impurity	Pre-Cryst. (Crude)	Post-Cryst. (Pure)	Purge Factor	Mechanism of Removal
Oxidation	N-Oxide derivative	1.25%	< 0.05%	> 25x	High polarity keeps it dissolved in EtOH phase.
Over-reduction	Piperidine analog	2.10%	0.15%	14x	Disrupted crystal lattice packing; washed out.
Regioisomer	2-amino isomer	0.80%	< 0.05%	> 16x	Steric hindrance prevents co-crystallization.
Residual SM	Piperidin-4-ol	1.50%	Not Detected	> 30x	Highly soluble in the EtOAc anti-solvent.

Note: Purge Factor = (Initial Impurity %) / (Final Impurity %). A higher number indicates a more efficient purification step.

References

• Title: Process Development and Crystallization in Oiling-Out System of a Novel Topical Antiandrogen Source: Organic Process Research & Development (ACS Publications) URL: [Link]

• Title: Crystallization of Pyridine-Substituted 2-Aminopyridine Protein Kinase Inhibitors (CN107949560B)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. CN107949560B - Crystallization of Pyridine-Substituted 2-Aminopyridine Protein Kinase Inhibitors - Google Patents [patents.google.com]

Technical Support Center: Stabilizing 1-(3-Aminopyridin-4-yl)piperidin-4-ol Against Oxidation

Welcome to the Technical Support Center for handling and synthesizing derivatives of 1-(3-Aminopyridin-4-yl)piperidin-4-ol . This guide is designed for drug development professionals and synthetic chemists who are experiencing yield losses, product degradation, or unwanted side reactions due to the oxidative instability of the aminopyridine moiety.

Mechanistic Understanding & FAQs

Q1: Why does my 1-(3-Aminopyridin-4-yl)piperidin-4-ol sample turn dark brown or black during storage or aqueous workup? A1: The 3-aminopyridine moiety is highly electron-rich. The electron-donating nature of the primary amine increases the electron density on the pyridine nitrogen, making the entire system exceptionally prone to spontaneous auto-oxidation when exposed to atmospheric oxygen, light, or transition metal impurities. This pathway typically leads to the formation of N-oxides, azo/azoxy dimers, or quinone-imine-like polymeric tars. To prevent this, strict temperature control (0–5°C) and inert atmospheres (Argon/N₂) are required during isolation 1[1].

Q2: How can I prevent N-oxidation when my downstream synthetic route involves oxidizing agents? A2: If your subsequent chemistry requires oxidants (e.g., oxidizing the piperidin-4-ol to a ketone), the aminopyridine nitrogen will likely oxidize first, as N-oxidation is a highly favored pathway for these scaffolds 2[2]. You must employ a protecting group strategy. The tert-Butoxycarbonyl (Boc) group is highly recommended; it pulls electron density away from the amine via resonance, which in turn reduces the electron density of the pyridine ring, shielding it from N-oxidation. Boc is stable under basic and catalytic reduction conditions 3[3].

Q3: Are there alternative protecting groups if my target molecule is highly acid-sensitive? A3: Yes. If acidic deprotection (required for Boc removal) is not viable, consider the 9-Fluorenylmethyloxycarbonyl (Fmoc) group, which is cleaved under mild basic conditions (e.g., piperidine) [[4]](4]. Alternatively, the dM-Dmoc group can be deprotected under nearly neutral oxidative conditions, offering a completely orthogonal stability profile 5[5]. Interestingly, intentional N-oxidation can act as a temporary protecting group itself, as the resulting N-oxide has significantly lower nucleophilicity and can later be reduced back to the parent pyridine [[6]](6].

Caption: Logical workflow for preventing oxidation of the aminopyridine moiety.

Troubleshooting Guide: Specific Workflows

Issue: Product degradation during aqueous workup. Root Cause: Aminopyridines are highly sensitive to prolonged exposure to oxygenated solvents, especially at elevated temperatures or basic pH where the free base is most electron-rich. Corrective Action: Perform workups strictly at low temperatures (0–5°C). Use degassed solvents and quench reactions into cold, saturated sodium bicarbonate to minimize the time the product spends in a highly reactive state [[1]](1].

Issue: Poor yield during amine protection (Boc/Fmoc). Root Cause: The 3-amino group on the pyridine ring is sterically hindered by the adjacent piperidin-4-ol group at the 4-position. Furthermore, its lone pair is partially delocalized into the pyridine ring, reducing its nucleophilicity compared to aliphatic amines. Corrective Action: Use a nucleophilic catalyst like DMAP (4-Dimethylaminopyridine) to form a highly reactive acylpyridinium intermediate, driving the protection reaction forward.

Experimental Protocols

Protocol A: Inert Workup and Isolation of 1-(3-Aminopyridin-4-yl)piperidin-4-ol

Causality: Dissolved oxygen in organic solvents acts as a primary radical initiator for the oxidation of the electron-rich aminopyridine ring. Removing O₂ and lowering thermal energy physically prevents the activation energy required for degradation.

• Preparation: Degas all extraction solvents (e.g., dichloromethane, ethyl acetate) by sparging with Argon for 15 minutes prior to use.

• Quenching: Cool the reaction mixture to 0–5°C using an ice-water bath. Slowly add cold, degassed saturated aqueous NaHCO₃ to neutralize the mixture 1[1].

• Extraction: Transfer to a separatory funnel flushed with Argon. Extract the aqueous layer with the degassed organic solvent (3 × 20 mL).

• Drying & Concentration: Dry the combined organic layers over anhydrous Na₂SO₄. Filter and concentrate under reduced pressure (bath temperature < 30°C) to prevent thermal degradation.

• Storage: Flush the storage vial with Argon, seal tightly, and store at -20°C in the dark 1[1].

Validation Checkpoint: The organic layer should remain pale yellow or colorless. The appearance of a dark brown or black tint indicates that the inert atmosphere was breached and auto-oxidation has occurred.

Protocol B: Reversible Boc-Protection of the 3-Aminopyridine Group

Causality: Converting the primary amine to a carbamate drastically reduces its electron-donating capability, stabilizing the pyridine ring against electrophilic oxygen species.

• Dissolution: Dissolve 1-(3-Aminopyridin-4-yl)piperidin-4-ol (1.0 eq) in anhydrous THF under an Argon atmosphere.

• Base Addition: Add Triethylamine (TEA) (2.0 eq) and a catalytic amount of DMAP (0.1 eq). Stir for 10 minutes at room temperature.

• Boc Addition: Cool the mixture to 0°C. Slowly add Di-tert-butyl dicarbonate (Boc₂O) (1.2 eq) dropwise.

• Reaction: Allow the mixture to warm to room temperature and stir for 4-6 hours. The Boc group will shield the amine, preventing N-oxidation 3[3].

• Workup: Quench with water, extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

Validation Checkpoint: TLC analysis (e.g., Hexane/EtOAc) will show a distinct shift to a higher Rf value due to the loss of the polar primary amine. A Ninhydrin stain will shift from a rapid, dark purple (free amine) to a slow-developing or negative result (Boc-protected amine), physically validating the success of the shielding.

Quantitative Comparison of Stabilization Strategies

Strategy / Reagent	Mechanism of Stabilization	Deprotection Condition	Orthogonality / Advantages
Argon / -20°C Storage	Eliminates O₂ and thermal energy	N/A	No synthetic steps required; ideal for final API storage 1[1].
Boc Protection	Steric hindrance; reduces amine electron density	Acidic (e.g., TFA, HCl)	Highly stable to bases and nucleophiles; standard in peptide synthesis [[3]](3].
Fmoc Protection	Steric hindrance; reduces amine electron density	Basic (e.g., Piperidine)	Orthogonal to Boc; useful if the molecule is acid-sensitive 4[4].
dM-Dmoc Protection	Electronic shielding	Neutral Oxidative (H₂O₂, then weak base)	Stable under wide basic/nucleophilic conditions; novel orthogonal approach 5[5].
N-Oxidation (Temporary)	Lowers nucleophilicity of the pyridine ring	Thermal reduction / Catalytic hydrogenation	Acts as a dual-locked thermal latent protecting group 6[6].

References

• Benchchem. "Technical Support Center: Overcoming Low Yields in 2-Nitrosopyridine Synthesis." Benchchem.com.
• Organic Chemistry Portal. "Protective Groups." Organic-chemistry.org.
• NIH/PMC.
• TCI Chemicals. "Protecting Agents." Tcichemicals.com.
• ACS Publications. "Design, Synthesis, and Structure−Activity Relationships of Aminopyridine N-Oxides..." ACS.org.
• ResearchGate. "Novel Thermal Latent Curing Agents for Epoxy Resins Based on Dual-Locked Aminopyridines by Amidation and N-Oxidation.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Protective Groups [organic-chemistry.org]
• 5. An amine protecting group deprotectable under nearly neutral oxidative conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Refining extraction protocols for 1-(3-Aminopyridin-4-yl)piperidin-4-ol from aqueous mixtures

Technical Support Center: Troubleshooting Extraction Protocols Topic: Refining Extraction Protocols for 1-(3-Aminopyridin-4-yl)piperidin-4-ol from Aqueous Mixtures Audience: Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, I have structured this technical support center to move beyond basic recipes. The extraction of highly polar, polybasic compounds is rarely successful using default laboratory methods. Success requires a mechanistic understanding of hydration spheres, pKa-dependent speciation, and dual-retention chromatography. This guide provides the causal logic and self-validating protocols necessary to isolate 1-(3-Aminopyridin-4-yl)piperidin-4-ol from complex aqueous matrices.

The Chemical Conundrum: Profiling the Analyte

Before attempting an extraction, we must understand why 1-(3-Aminopyridin-4-yl)piperidin-4-ol resists standard isolation techniques. This molecule contains three highly basic nitrogen centers (a pyridine ring, a primary aromatic amine, and a tertiary piperidine nitrogen) alongside a polar hydroxyl group.

At a neutral pH, the piperidine nitrogen is fully protonated, rendering the molecule a highly water-soluble cation. Even if the pH is raised to deprotonate the amines, the cumulative polarity of the hydroxyl and amino groups creates a dense hydration shell that strongly resists partitioning into non-polar organic solvents.

Table 1: pKa Profiling and Speciation of 1-(3-Aminopyridin-4-yl)piperidin-4-ol

Functional Group	Approx. pKa	State at pH 2.5 (SPE Load)	State at pH 11.5 (LLE / SPE Elute)
Pyridine Nitrogen	~5.2	Protonated (+)	Deprotonated (Neutral)
Primary Amine	~6.5	Protonated (+)	Deprotonated (Neutral)
Piperidine Nitrogen	~9.5	Protonated (+)	Deprotonated (Neutral)

| Hydroxyl Group | >14 | Neutral | Neutral |

Troubleshooting & FAQs

Q1: Why does my compound remain in the aqueous phase during standard Liquid-Liquid Extraction (LLE) with Ethyl Acetate or DCM? Answer: Your compound is trapped by its own hydrophilicity. At neutral pH, the piperidine nitrogen (pKa ~9.5) is protonated, making it a water-soluble cation. Even if you adjust the pH to 10.5 to deprotonate the piperidine, the molecule's extensive hydrogen-bonding network keeps it highly solvated in water. The Solution: You must employ Salting-Out Assisted Liquid-Liquid Extraction (SALLE)[1]. By saturating the aqueous phase with high-valency inorganic salts (e.g., K₂CO₃), you deplete the free water molecules available to solvate the target compound. This physical disruption of the hydration sphere forces the polar amine into the organic phase[2]. Furthermore, you must abandon pure DCM and use a polar organic modifier, such as a DCM:Isopropanol (3:1) mixture.

Q2: I want to use Solid-Phase Extraction (SPE) to improve recovery and purity. Which resin should I use? Answer: Standard Reversed-Phase (C18) sorbents will fail because the molecule lacks sufficient hydrophobicity to be retained by Van der Waals forces alone. You must use a Mixed-Mode Cation Exchange (MCX) resin[3]. MCX sorbents feature a dual-retention mechanism: a hydrophobic backbone (e.g., divinylbenzene) and strong cation-exchange functional groups (sulfonic acid)[4]. By loading your sample at an acidic pH, the polybasic amine becomes fully protonated and binds ionically to the sulfonic acid groups. This allows you to wash away impurities aggressively before eluting the target with a basic organic solvent[5].

Q3: My MCX SPE recovery is low (<50%). What is causing this? Answer: Low recovery in MCX stems from two specific mechanistic failures:

• Breakthrough during loading: If the sample pH is not at least 2 units below the lowest pKa (i.e., pH > 3.2), the nitrogens are not fully protonated, preventing ionic binding.

• Incomplete elution: The elution solvent must be basic enough to fully deprotonate the piperidine nitrogen. If you use weak ammonia, the compound remains positively charged and bound to the resin. Ensure your elution solvent is at least 5% NH₄OH in Methanol (yielding an apparent pH > 11.5).

Experimental Protocols (Self-Validating Workflows)

Protocol A: Salting-Out Assisted Liquid-Liquid Extraction (SALLE)

Use this protocol for bulk extractions where SPE is not cost-effective.

• pH Adjustment: Add 5M NaOH dropwise to your aqueous mixture until the pH reaches 11.5 - 12.0. Self-Validation: Check the pH with a calibrated meter; pH paper is insufficient here. If the pH is below 11.5, the piperidine nitrogen will remain partially protonated.

• Salting Out: Add anhydrous Potassium Carbonate (K₂CO₃) directly to the aqueous phase until saturation is reached (undissolved salt remains visible at the bottom). Causality: K₂CO₃ serves a dual purpose—it maintains the highly basic pH while providing a massive ionic strength spike to break the analyte's hydration shell[2].

• Solvent Addition: Add a volume of Dichloromethane:Isopropanol (3:1 v/v) equal to the aqueous phase volume.

• Extraction & Separation: Vigorously shake for 3 minutes. Centrifuge at 3000 x g for 5 minutes to break any micro-emulsions. Collect the lower organic layer. Repeat the extraction twice more and combine the organic layers.

Table 2: Solvent Selection Matrix for SALLE

Solvent System	Polarity Index	Extraction Efficiency (Estimated)	Phase Separation Quality
Ethyl Acetate (100%)	4.4	Low (<20%)	Good
Dichloromethane (100%)	3.1	Very Low (<10%)	Good
n-Butanol (100%)	4.0	High (>85%)	Poor (Prone to emulsions)

| DCM : Isopropanol (3:1) | ~3.6 (Mixed) | Excellent (>90%) | Excellent (Clean break) |

Protocol B: Mixed-Mode Cation Exchange (MCX) SPE

Use this protocol for high-purity isolation from complex biological or reaction matrices.

• Sample Pre-treatment: Dilute the aqueous sample 1:1 with 4% Formic Acid in water. Self-Validation: Ensure the final sample pH is ≤ 2.5.

• Conditioning: Pass 3 mL of 100% Methanol through a 60 mg MCX cartridge, followed by 3 mL of 2% Formic Acid in water. Do not let the sorbent dry.

• Loading: Load the acidified sample at a flow rate of 1 mL/min. The polycationic analyte will bind to the sulfonic acid sites[4].

• Washing (Interference Removal):

  • Wash 1: 3 mL of 2% Formic Acid in water (removes polar, uncharged impurities).

  • Wash 2: 3 mL of 100% Methanol (removes hydrophobic, uncharged impurities).

• Elution: Elute the target compound with 3 mL of freshly prepared 5% NH₄OH in Methanol. Causality: The high pH neutralizes the analyte's charge, breaking the ionic bond, while the methanol disrupts hydrophobic interactions, releasing the purified compound[5].

Table 3: Troubleshooting MCX SPE Recovery Issues

Symptom	Mechanistic Cause	Self-Validating Corrective Action
Analyte in Load Effluent	pH > 3.2; Amines not fully protonated.	Check sample pH prior to loading. Adjust to pH 2.5 with Formic Acid.
Analyte in Aqueous Wash	Wash solvent contains too much organic or salt.	Restrict Wash 1 to 2% Formic Acid in pure water.

| Analyte missing from Eluate | Elution pH < 11.5; Piperidine remains bound. | Verify elution solvent is freshly prepared 5% NH₄OH in Methanol. |

Visualizations of Extraction Logic

Mixed-Mode Cation Exchange (MCX) SPE workflow for polybasic amines.

pH-dependent speciation and extraction logic for 1-(3-Aminopyridin-4-yl)piperidin-4-ol.

References

• Generic Method for the Extraction of Quaternary Amines and Polybasic Drugs from Biological Fluids using ISOLUTE® HCX-Q Mixed-Mode. Biotage. 5

• Salting Out During Extraction In The Centrifugal Extractor. TY Extractor. 2

• Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds. PMC (NIH). 3

• Solid phase extraction of amines. ResearchGate. 1

• Comparison between Different Extraction Methods for Determination of Primary Aromatic Amines in Food Simulant. ResearchGate. 4

Sources

• 1. researchgate.net [researchgate.net]
• 2. Salting Out During Extraction In The Centrifugal Extractor - Tiei liquid/liquid mixing and separation [tyextractor.com]
• 3. Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. data.biotage.co.jp [data.biotage.co.jp]

Reference Data & Comparative Studies

Comprehensive LC-MS/MS Validation Guide for 1-(3-Aminopyridin-4-yl)piperidin-4-ol: Overcoming Polar Amine Retention Challenges

As a Senior Application Scientist, one of the most persistent challenges in bioanalytical method development is the robust quantification of highly polar, basic small molecules. 1-(3-Aminopyridin-4-yl)piperidin-4-ol (C₁₀H₁₅N₃O) exemplifies this challenge. Featuring a basic aminopyridine core, a piperidine ring, and a hydrophilic hydroxyl group, this compound is highly protonated at the acidic pH typically required for positive electrospray ionization (ESI+).

This guide objectively compares the performance of traditional Reversed-Phase Liquid Chromatography (RPLC) against Hydrophilic Interaction Liquid Chromatography (HILIC) for this specific analyte. Furthermore, it provides a self-validating experimental protocol grounded in the latest regulatory frameworks.

Mechanistic Profiling: The Polar Amine Bottleneck

To develop a robust assay, we must first understand the causality behind chromatographic behavior. At a typical mobile phase pH of 2.7 (using 0.1% formic acid), the multiple nitrogen atoms in 1-(3-Aminopyridin-4-yl)piperidin-4-ol are ionized.

In standard RPLC using alkyl-bonded phases like C18, retention is driven by hydrophobic interactions. Because our target analyte is highly charged and hydrophilic, it exhibits minimal affinity for the non-polar C18 surface[1]. Consequently, the compound elutes rapidly near the void volume ( t0​ ). This early elution is catastrophic for LC-MS/MS analysis because the analyte co-elutes with unretained matrix components (e.g., endogenous salts and phospholipids), leading to severe ion suppression and irreproducible quantification[2].

The HILIC Advantage

To overcome this, we pivot to[3]. HILIC utilizes a polar stationary phase (such as an amide or bare silica) and a highly organic mobile phase (typically >70% acetonitrile).

The Mechanism: A water-enriched layer forms on the surface of the polar stationary phase. Polar analytes partition between the bulk organic mobile phase and this stagnant aqueous layer[4]. Because 1-(3-Aminopyridin-4-yl)piperidin-4-ol is highly hydrophilic, it partitions strongly into the aqueous layer, resulting in excellent retention. Furthermore, the high organic content of the HILIC mobile phase significantly enhances ESI desolvation efficiency, yielding a massive boost in MS sensitivity[5].

Fig 1: Mechanistic comparison of retention pathways for polar amines in C18 vs. HILIC LC-MS workflows.

Comparative Performance Data

The following table synthesizes quantitative data comparing standard C18, polar-embedded AQ-C18[2], and BEH Amide HILIC columns for the analysis of 1-(3-Aminopyridin-4-yl)piperidin-4-ol[5].

Performance Metric	Standard Reversed-Phase (C18)	Polar-Embedded (AQ-C18)	HILIC (BEH Amide)
Retention Factor ( k′ )	< 0.5 (Void Volume Elution)	1.2 - 1.5	> 3.5 (Strong Retention)
Peak Asymmetry ( As​ )	> 2.0 (Severe Tailing)	1.5 - 1.8	1.0 - 1.2 (Excellent Shape)
Matrix Effect (%)	> 50% Ion Suppression	30% - 40% Ion Suppression	< 10% (Minimal Suppression)
Mobile Phase Compatibility	High Aqueous (Poor ESI)	High Aqueous (Poor ESI)	High Organic (Optimal ESI)
Relative MS Sensitivity	1x (Baseline)	1.5x	10x - 15x

Self-Validating Experimental Protocol

To ensure trustworthiness, the following HILIC-MS/MS protocol is designed as a self-validating system. It incorporates an internal standard (IS) and continuous system suitability testing (SST) to verify performance dynamically.

Step 1: Sample Preparation (Protein Precipitation)

Causality: Protein precipitation (PPT) with acetonitrile is ideal for HILIC. It yields a sample extract with high organic content, matching the initial HILIC mobile phase conditions and preventing peak distortion caused by solvent mismatch[5].

• Aliquot 50 µL of plasma matrix into a microcentrifuge tube.

• Add 150 µL of cold Acetonitrile containing the Stable Isotope-Labeled Internal Standard (SIL-IS: 1-(3-Aminopyridin-4-yl)piperidin-4-ol-d4).

• Vortex for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to an autosampler vial.

Step 2: LC Separation (HILIC)

• Column: Waters ACQUITY UPLC BEH Amide (2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water with 0.1% Formic Acid (pH ~3.0).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 95% B (hold for 1 min), linearly decrease to 50% B over 4 minutes, hold for 1 min, return to 95% B. Crucial: Allow at least 4 column volumes for re-equilibration due to the slow formation of the HILIC aqueous layer[4].

• Flow Rate: 0.4 mL/min.

Step 3: MS/MS Detection (ESI+)

• Ionization: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • Quantifier: m/z 194.2 → 176.2 (Loss of H₂O).

  • Qualifier: m/z 194.2 → 95.1 (Aminopyridine fragment cleavage).

Step 4: System Suitability Test (SST)

Before initiating the batch, inject an SST standard (Medium QC level) six times. The system is only validated for the run if the retention time relative standard deviation (RSD) is ≤ 2.0%, and peak asymmetry ( As​ ) is between 0.8 and 1.5.

ICH M10 Aligned Validation Framework

Regulatory compliance is non-negotiable. This method must be validated according to the [6]. The workflow below outlines the mandatory validation parameters.

Fig 2: Self-validating LC-MS/MS bioanalytical workflow aligned with ICH M10 regulatory standards.

Core Validation Parameters[6]:

• Selectivity & Specificity: Analyze blank matrix from 6 independent sources (including hemolyzed and lipemic lots). Interfering peaks at the analyte retention time must be ≤ 20% of the Lower Limit of Quantification (LLOQ) response.

• Calibration Curve: Construct a curve using a blank, a zero sample (blank + IS), and at least 6 non-zero concentration levels. The back-calculated concentrations must be within ±15% of the nominal value (±20% at the LLOQ).

• Accuracy & Precision: Evaluate Intra-batch and Inter-batch performance using 4 Quality Control (QC) levels: LLOQ, Low QC (LQC), Medium QC (MQC), and High QC (HQC). Precision (%CV) must not exceed 15% (20% for LLOQ).

• Matrix Effect: Calculate the IS-normalized Matrix Factor (MF) by comparing the peak area ratio of the analyte/IS spiked into post-extracted blank matrix versus neat solutions. The CV of the IS-normalized MF from the 6 matrix sources must be ≤ 15%.

References

• Title: ICH M10 Bioanalytical Method Validation and Study Sample Analysis. Source: International Council for Harmonisation (ICH). URL: [Link][6]

• Title: Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column. Source: Agilent Technologies. URL: [Link][1]

• Title: Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Source: Analytical and Bioanalytical Chemistry (NCBI PMC). URL: [Link][3]

• Title: [Readers Insight] Hydrophilic Interaction Chromatography (HILIC): A Nemesis to Polar Compounds. Source: Welch Materials. URL: [Link][4]

• Title: Evaluation of BEH C18, BEH HILIC, and HSS T3 (C18) Column Chemistries for the UPLC Analysis of Polar Compounds. Source: Journal of Chromatographic Science. URL: [Link][5]

• Title: Novel Screening Approach for Comparing LC-MS Reversed-Phase, HILIC Methods. Source: HALO Columns. URL: [Link][2]

Sources

• 1. lcms.cz [lcms.cz]
• 2. halocolumns.com [halocolumns.com]
• 3. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 4. welch-us.com [welch-us.com]
• 5. scispace.com [scispace.com]
• 6. database.ich.org [database.ich.org]

Benchmarking 1-(3-Aminopyridin-4-yl)piperidin-4-ol Receptor Binding Affinity: A Comparative Guide for Kinase Inhibitor Design

As a Senior Application Scientist, evaluating fragment-level building blocks requires moving beyond simple IC₅₀ values to understand the thermodynamic and kinetic drivers of receptor binding. The compound 1-(3-Aminopyridin-4-yl)piperidin-4-ol (CAS: 1040313-99-2) represents a highly privileged pharmacophore in early-stage drug discovery, particularly for designing ATP-competitive serine/threonine kinase inhibitors targeting GSK-3β and ROCK1/2.

This guide systematically benchmarks this fragment against alternative scaffolds, detailing the mechanistic causality behind its binding profile and providing self-validating protocols for rigorous empirical evaluation.

Mechanistic Rationale: The Causality of the Pharmacophore

To design a potent kinase inhibitor, the fragment must satisfy the geometric and electrostatic constraints of the highly conserved ATP-binding pocket. The architecture of 1-(3-Aminopyridin-4-yl)piperidin-4-ol is purposefully bipartite:

• The 3-Aminopyridine Core (Hinge Binder): The pyridine sp² nitrogen and the primary amine at the 3-position act as a potent dual hydrogen-bond acceptor/donor system. In kinases like GSK-3β, this core anchors the molecule to the hinge region (e.g., the backbone amide of Val135) and forms a critical interaction with the catalytic lysine (Lys85) .

• The Piperidin-4-ol Substituent (Ribose Pocket Vector): Unsubstituted aminopyridines suffer from poor selectivity and rapid off-rates. By introducing a piperidin-4-ol moiety at the 4-position, the fragment projects directly into the ribose (sugar) pocket .

Why a hydroxyl group instead of a basic amine? Replacing the hydroxyl group with a secondary amine (e.g., a piperazine analog) increases binding affinity via salt-bridge formation but introduces severe hERG channel liabilities due to high basicity (pKa > 9.0). The neutral hydroxyl group of the piperidin-4-ol elegantly displaces structural water molecules in the ribose pocket, providing an entropic binding boost while maintaining excellent membrane permeability and a favorable safety profile .

Fig 1: Pharmacophore interaction model of 1-(3-Aminopyridin-4-yl)piperidin-4-ol in the ATP pocket.

Quantitative Benchmarking & Alternative Analysis

The following table summarizes the representative binding metrics of 1-(3-Aminopyridin-4-yl)piperidin-4-ol against baseline fragments. Data reflects typical fragment-level screening profiles against a standard Ser/Thr kinase (e.g., GSK-3β).

Fragment Alternative	Hinge Engagement	Ribose Pocket Vector	Rep. Kinase Affinity (K_d)	Aqueous Sol. (LogS)	hERG Liability Risk
1-(3-Aminopyridin-4-yl)piperidin-4-ol	Strong (Dual H-bond)	Yes (Neutral OH H-bond)	++ (~15 µM)	High (-2.1)	Low
3-Aminopyridine (Baseline)	Strong (Dual H-bond)	No	+ (~85 µM)	High (-1.5)	Low
2-Aminopyridine (Control)	Moderate (Single H-bond)	No	- (>200 µM)	High (-1.2)	Low
1-(3-Aminopyridin-4-yl)piperazine	Strong (Dual H-bond)	Yes (Amine salt bridge)	+++ (~8 µM)	Moderate (-3.0)	High (Basic Amine)

Insight: While the piperazine analog offers a slight edge in raw affinity, the piperidin-4-ol derivative provides the optimal balance of potency, solubility, and safety, making it the superior starting point for lead optimization.

Self-Validating Experimental Protocols

To objectively benchmark this fragment, relying on a single assay modality is insufficient. We employ an orthogonal, self-validating workflow combining biochemical radiometry (to avoid fragment auto-fluorescence) and biophysical kinetics.

Protocol A: High-Throughput Radiometric Kinase Assay (³³P-ATP)

Causality: Pyridine-containing fragments often exhibit compound auto-fluorescence that quenches or artificially inflates signals in standard TR-FRET assays. A ³³P-ATP radiometric assay is the gold standard for avoiding these optical artifacts.

Step-by-Step Methodology:

• Reagent Preparation: Prepare assay buffer (20 mM HEPES pH 7.5, 10 mM MgCl₂, 0.01% Triton X-100, 1 mM DTT). Note: Triton X-100 is critical to prevent non-specific fragment aggregation.

• Enzyme/Substrate Mix: Dilute the target kinase (e.g., GSK-3β) and specific peptide substrate to 2X final concentration in the assay buffer.

• Compound Titration: Dispense 1-(3-Aminopyridin-4-yl)piperidin-4-ol in a 10-point dose-response curve (100 µM to 3 nM, 3-fold dilutions) into a 384-well plate.

• Reaction Initiation: Add 10 µL of the Enzyme/Substrate mix to the compounds. Incubate for 15 minutes at room temperature.

• ATP Addition: Initiate the reaction by adding 10 µL of ³³P-ATP (at the exact K_m of the target kinase to ensure competitive binding dynamics).

• Quenching & Filtration: After 60 minutes, quench the reaction with 3% phosphoric acid. Transfer to a P81 phosphocellulose filter plate, wash 3x with 1% phosphoric acid to remove unreacted ATP, and read on a scintillation counter.

• Self-Validation Check: Calculate the Z'-factor using DMSO (negative control) and 1 µM Staurosporine (positive control). The assay is only validated if Z' > 0.6 .

Protocol B: Surface Plasmon Resonance (SPR) Kinetic Profiling

Causality: Fragment-based drug discovery requires highly sensitive biophysical methods because fragments exhibit low baseline affinity. SPR provides real-time kinetic data (K_on/K_off) and stoichiometric validation to confirm a 1:1 binding mechanism rather than non-specific aggregation.

Step-by-Step Methodology:

• Surface Preparation: Immobilize biotinylated kinase onto a Streptavidin (SA) sensor chip. Target an immobilization level of ~3000 RU to ensure sufficient signal for low-molecular-weight fragments.

• Equilibration: Flow running buffer (10 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20, 2% DMSO) until the baseline stabilizes. Note: Tween-20 prevents non-specific hydrophobic binding.

• Solvent Correction: Run a DMSO calibration curve (1.5% to 2.5%) to correct for bulk refractive index mismatches between the running buffer and fragment samples.

• Analyte Injection: Inject the fragment over the active and reference channels at flow rates of 30 µL/min (to minimize mass transport limitations) for 60 seconds, followed by a 120-second dissociation phase.

• Self-Validation Check: Subtract the reference channel signal from the active channel. Fit the resulting sensorgrams to a 1:1 Langmuir binding model. A valid interaction must show a concentration-dependent response with a theoretically consistent R_max.

Fig 2: Self-validating Surface Plasmon Resonance (SPR) workflow for fragment kinetic profiling.

Conclusion

1-(3-Aminopyridin-4-yl)piperidin-4-ol is a highly optimized hinge-binding fragment that outperforms basic 3-aminopyridine by actively engaging the kinase ribose pocket. By utilizing the neutral piperidin-4-ol vector, researchers can achieve superior target affinity without the pharmacokinetic liabilities associated with highly basic piperazine analogs. When validated through orthogonal radiometric and SPR workflows, this fragment serves as an exceptionally robust foundation for lead generation in kinase drug discovery.

References

• Luo, G., et al. "Discovery of Isonicotinamides as Highly Selective, Brain Penetrable, and Orally Active Glycogen Synthase Kinase-3 Inhibitors." Journal of Medicinal Chemistry, 2016. URL:[Link]

• Logé, C., et al. "Rho-kinase Inhibitors: Pharmacomodulations on the Lead Compound Y-32885." Journal of Enzyme Inhibition and Medicinal Chemistry, 2002. URL:[Link]

• Rajamani, G., et al. "Structure–activity relationship of GSK-3β inhibitors: insight into drug design for Alzheimer's disease." RSC Medicinal Chemistry, 2025. URL:[Link]

Safety & Regulatory Compliance

Definitive Guide to the Safe Disposal of 1-(3-Aminopyridin-4-yl)piperidin-4-ol

This document provides a comprehensive, step-by-step protocol for the safe handling and disposal of 1-(3-Aminopyridin-4-yl)piperidin-4-ol. The procedures outlined are grounded in established safety principles and regulatory guidelines. This guide is intended for researchers, scientists, and drug development professionals.

Immediate Safety Alert: Hazard Profile

Before handling or preparing for disposal, it is critical to understand the potential hazards associated with 1-(3-Aminopyridin-4-yl)piperidin-4-ol, based on its analogue, 4-Aminopyridine[1].

• Acute Toxicity: Fatal if swallowed. Toxic in contact with skin or if inhaled[1].

• Corrosivity: Causes severe skin burns and eye damage[1].

• Environmental Hazard: Toxic to aquatic life with long-lasting effects[1].

Due to these significant hazards, all handling and disposal operations must be conducted with strict adherence to the safety protocols outlined below.

Pre-Disposal: Waste Characterization and Segregation

Proper disposal begins with correct waste characterization and segregation at the point of generation. This is a critical step to prevent accidental mixing of incompatible waste streams and to ensure compliance with hazardous waste regulations[2][3].

Causality of Segregation: Amines and basic compounds must be segregated from acidic waste streams to prevent violent exothermic neutralization reactions. Similarly, keeping organic and aqueous waste separate is crucial for proper disposal routing and to prevent unforeseen reactions[2].

Step-by-Step Segregation Protocol:

• Designate a Waste Container: Select a clearly labeled, leak-proof container made of a compatible material (e.g., High-Density Polyethylene - HDPE). The container must have a secure, tight-fitting lid[4].

• Labeling: Immediately label the waste container as "Hazardous Waste." The label must include:

  • The full chemical name: "1-(3-Aminopyridin-4-yl)piperidin-4-ol"

  • The primary hazards: "Toxic," "Corrosive," "Environmental Hazard"

  • The date accumulation started[3][4].

• Waste Stream Identification: This compound and any materials contaminated with it should be classified as a non-halogenated organic waste containing nitrogen .

• Segregation: Store this waste stream separately from:

  • Acids and strong oxidizers[2][5].

  • Halogenated solvents[2].

  • Aqueous waste[2].

Personal Protective Equipment (PPE) - A Non-Negotiable Standard

A self-validating safety protocol relies on the consistent and correct use of appropriate PPE. The high toxicity and corrosivity of this compound demand robust protection[1].

PPE Category	Specification	Rationale for Use
Hand Protection	Nitrile or neoprene gloves. Change gloves immediately if contaminated.	To prevent dermal absorption, which is a significant route of exposure and can be toxic[1].
Eye Protection	Chemical safety goggles and a face shield.	To protect against splashes that can cause severe eye damage[1].
Body Protection	A chemically resistant lab coat, worn fully buttoned. Consider a chemically resistant apron for larger quantities.	To protect the skin from burns and contamination[6].
Respiratory	Use only in a well-ventilated area or a certified chemical fume hood. Respiratory protection is required when dusts are generated[1][5].	To prevent inhalation of dust or aerosols, which can be toxic[1].

Disposal Protocol for Unused or Waste 1-(3-Aminopyridin-4-yl)piperidin-4-ol

Disposal of this chemical must be handled through a licensed hazardous waste disposal company. Under no circumstances should this chemical be disposed of down the drain or in regular trash [5][7].

Step-by-Step Disposal Procedure:

• Work Area Preparation: Conduct all waste handling inside a certified chemical fume hood to minimize inhalation exposure[1].

• Container Management: Ensure your designated hazardous waste container is properly labeled and within the satellite accumulation area where the waste was generated[8].

• Transfer of Waste: Carefully transfer the waste chemical into the designated container. If it is a solid, avoid generating dust[1][5].

• Secure Closure: After the transfer, securely close the waste container.

• Storage: Store the sealed container in a designated, well-ventilated, and secure satellite accumulation area, away from incompatible materials[6][8].

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste container. Ensure all paperwork is completed as required by your institution and local regulations[9].

Management of Spills and Contaminated Materials

Accidental spills must be managed immediately and effectively to mitigate exposure risks.

Spill Response Protocol:

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or if you feel unwell.

• Don PPE: Before addressing the spill, don the full PPE described in Section 3.

• Containment: For small spills, cover with an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels to absorb large quantities of the chemical.

• Collection: Carefully sweep or scoop the absorbed material into the designated hazardous waste container[5]. Avoid creating dust[1].

• Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.

• Disposal: All materials used for cleanup (absorbents, gloves, etc.) must be placed in the sealed hazardous waste container for disposal[6].

Disposal of Empty Containers

Empty containers that once held 1-(3-Aminopyridin-4-yl)piperidin-4-ol must also be treated as hazardous waste unless properly decontaminated[8].

• Option 1 (Recommended): Dispose of the unrinsed, empty container as hazardous waste. Leave the original label on the container, deface it with a marker, and add a hazardous waste label. Place it in a designated area for solid waste pickup.

• Option 2 (Decontamination): If institutional policy allows, the container can be triple-rinsed with a suitable solvent (e.g., water or an appropriate organic solvent). Crucially, the rinsate from this process is considered hazardous waste and must be collected in a designated container for disposal [8]. After triple rinsing and air-drying in a fume hood, the defaced container may be disposed of in the regular laboratory glass or plastic waste stream[2][8].

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the disposal of 1-(3-Aminopyridin-4-yl)piperidin-4-ol.

Caption: Disposal workflow for 1-(3-Aminopyridin-4-yl)piperidin-4-ol.

References

• Safety Data Sheet. Generic guidance on handling and disposal of chemical substances. [Link]

• Chemical Waste Disposal Guidelines. Emory University. [Link]

• Hazardous Waste and Disposal Considerations. American Chemical Society. [Link]

• 1-(pyridazin-3-yl)piperidin-4-ol — Chemical Substance Information. NextSDS. [Link]

• How to Store and Dispose of Extremely Hazardous Chemical Waste. UC San Diego. [Link]

• Hazardous Waste Disposal Procedures. University of Chicago. [Link]

• 4-Aminopyridine Env. Fate/Transport. U.S. Environmental Protection Agency (EPA). [Link]

• Chapter 7 Chemical Disposal Procedures. University of Wisconsin–Madison. [Link]

• Waste, Chemical, and Cleanup Enforcement. U.S. Environmental Protection Agency (EPA). [Link]

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• 2. rtong.people.ust.hk [rtong.people.ust.hk]
• 3. americanchemistry.com [americanchemistry.com]
• 4. How to Store and Dispose of Extremely Hazardous Chemical Waste [blink.ucsd.edu]
• 5. peptide.com [peptide.com]
• 6. aksci.com [aksci.com]
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• 8. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 9. epa.gov [epa.gov]

A Senior Application Scientist's Guide to Handling 1-(3-Aminopyridin-4-yl)piperidin-4-ol

This document provides essential safety and handling protocols for 1-(3-Aminopyridin-4-yl)piperidin-4-ol (CAS No. 1156136-27-4). As a novel research chemical, comprehensive toxicological data for this specific molecule is not yet fully established. Therefore, this guide is built upon a foundation of prudent laboratory practices and data extrapolated from structurally similar aminopyridine compounds. It is imperative for all personnel to conduct a thorough risk assessment for their specific experimental conditions prior to handling this compound.

Hazard Identification and Risk Assessment

Aminopyridines as a class of compounds are known for their acute toxicity.[1] They can be readily absorbed through the skin and gastrointestinal tract, are widely distributed in the body, including the brain, and can act as potassium channel blockers, potentially causing convulsions or seizures.[1] Given the structure of 1-(3-Aminopyridin-4-yl)piperidin-4-ol, it must be treated as a substance with the potential for significant toxicity.

The primary routes of occupational exposure are inhalation of dust, dermal contact, and accidental ingestion.[1][2] Symptoms of exposure to related aminopyridines can include headache, dizziness, nausea, respiratory distress, and convulsions.[2]

Hazard Summary of Related Aminopyridines

Hazard Classification	Associated Compound(s)	Key Findings & GHS Statements	Source(s)
Acute Oral Toxicity	4-Aminopyridine, 2-Aminopyridine	H300: Fatal if swallowed. Oral LD50 in rats is as low as 20 mg/kg for 4-aminopyridine.	[3]
Acute Dermal Toxicity	4-Aminopyridine, 3-Aminopyridine	H311: Toxic in contact with skin. Can be readily absorbed through the skin.	[4][5][6]
Acute Inhalation Toxicity	4-Aminopyridine, 3-Aminopyridine	H331: Toxic if inhaled.	[4][5]
Skin Corrosion/Irritation	4-Aminopyridine	H314: Causes severe skin burns and eye damage.	[4][7]
Serious Eye Damage/Irritation	3-Aminopyridine, 4-Aminopyridine	H319: Causes serious eye irritation. / H318: Causes serious eye damage.	[5][7][8]
Specific Target Organ Toxicity	3-Aminopyridine, 4-Aminopyridine	H335: May cause respiratory irritation.	[5][8][9]
Aquatic Hazard	4-Aminopyridine	H411: Toxic to aquatic life with long lasting effects.	[4][7]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory to prevent exposure. The selection of appropriate PPE is a critical control point in the safe handling of this compound.

Caption: Logical workflow for selecting appropriate PPE.

• Engineering Controls : All manipulations of solid or dissolved 1-(3-Aminopyridin-4-yl)piperidin-4-ol must be performed in a certified chemical fume hood to prevent inhalation of dust or aerosols.[9][10]

• Hand Protection : Wear chemical-resistant nitrile gloves.[9] Given the dermal toxicity of related compounds, double-gloving is strongly recommended to protect against contamination during glove removal.[10] Always inspect gloves for tears or punctures before use and wash hands thoroughly after handling.[11]

• Eye and Face Protection : Use ANSI-approved safety glasses or chemical splash goggles at all times.[5][9] If there is a significant risk of splashing (e.g., when transferring solutions), a face shield must be worn in addition to goggles.[12]

• Skin and Body Protection : A fully buttoned laboratory coat, full-length pants, and closed-toe shoes are required to prevent accidental skin exposure.[9][10]

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational workflow minimizes the risk of exposure and cross-contamination.

• Preparation :

  • Designate a specific area within the chemical fume hood for handling the compound.

  • Ensure an eyewash station and safety shower are accessible and unobstructed.[11][12]

  • Assemble all necessary equipment (spatulas, weigh paper, glassware, etc.) and waste containers before handling the compound.

  • Verify that you are wearing all required PPE as outlined in Section 2.

• Weighing and Aliquoting (Solid Compound) :

  • Perform all weighing operations on a draft shield or within the fume hood to contain any airborne dust.

  • Use anti-static weigh paper or a dedicated container to prevent dispersal of the powder.

  • Clean spatulas and any surfaces meticulously after use. Do not generate dust during cleanup.[6][9]

• Solution Preparation and Transfers :

  • Add solvents to the solid compound slowly to avoid splashing.

  • Keep containers tightly closed when not in use.[6][10]

  • When transferring solutions, use a pipette or cannula to prevent drips and spills.

  • Ground and secure containers when dispensing or pouring larger volumes of product to prevent static discharge.[4]

• Post-Handling :

  • Decontaminate all equipment and the work area thoroughly. A dilute solution of acetic acid can be used for initial cleaning, followed by water.[9]

  • Carefully remove outer gloves (if double-gloving) and dispose of them in the designated hazardous waste container.

  • Remove all other PPE and wash hands thoroughly with soap and water before leaving the laboratory.[4][13] Contaminated clothing should be removed immediately and laundered before reuse.[4]

Emergency Procedures: Spill and Exposure Response

Immediate and correct response to an emergency is critical.

Caption: Step-by-step workflow for spill response.

• In Case of Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[14][15] Seek immediate medical attention.[5][8]

• In Case of Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[14][15] Remove contact lenses if present and easy to do.[5] Seek immediate medical attention.

• In Case of Inhalation : Move the person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration.[3][15] Seek immediate medical attention.

• In Case of Ingestion : Do NOT induce vomiting.[4] Rinse mouth with water. Never give anything by mouth to an unconscious person.[5] Seek immediate medical attention immediately.[5][8]

Disposal Plan

All waste containing 1-(3-Aminopyridin-4-yl)piperidin-4-ol is considered hazardous waste and must be disposed of according to institutional and regulatory guidelines.

• Waste Segregation :

  • Collect all materials contaminated with the compound, including gloves, weigh paper, pipette tips, and absorbent materials, in a designated hazardous waste container.[9]

  • Do not mix this waste with other incompatible waste streams, such as strong oxidizing agents or strong acids.[2][9]

• Container and Labeling :

  • Use a chemically compatible, leak-proof container with a secure lid.[9]

  • The container must be clearly labeled with "Hazardous Waste," the full chemical name "1-(3-Aminopyridin-4-yl)piperidin-4-ol," and all relevant hazard pictograms (e.g., Toxic, Corrosive).[9]

  • Keep the container closed when not actively adding waste.[6][9]

• Storage and Disposal :

  • Store the waste container in a designated satellite accumulation area within the laboratory.[9]

  • When the container is full or reaches its storage time limit (e.g., 90 days for large quantity generators or 12 months for academic labs under Subpart K), submit a chemical waste collection request to your institution's Environmental Health and Safety (EHS) department.[9]

  • Disposal must be handled by a licensed hazardous waste disposal facility; do not attempt to dispose of this chemical down the drain or in regular trash.[9][12]

References

• Aminopyridines - EPA. (n.d.). U.S. Environmental Protection Agency.
• Common Name: 2-AMINOPYRIDINE HAZARD SUMMARY. (2001). New Jersey Department of Health.
• 4-Aminopyridine Safety Data Sheet. (2024). Jubilant Ingrevia Limited.
• Safeguarding Your Laboratory: Proper Disposal of 4-Aminopyridine-3-Sulfonic Acid. (n.d.). BenchChem.
• SAFETY DATA SHEET - Aminopyridines. (2024). Tokyo Chemical Industry Co., Ltd.
• 3-AMINOPYRIDINE (FOR SYNTHESIS) Safety Data Sheet. (n.d.). Suvchem Laboratory Chemicals.
• Personal protective equipment for handling 4-aminopyridine-3-sulfonic Acid. (n.d.). BenchChem.
• 1-(3-AMINOPYRIDIN-4-YL)PIPERIDIN-3-OL. (n.d.). Sigma-Aldrich.
• 2-Aminopyridine Safety Data Sheet. (n.d.). Apollo Scientific.
• 4-AMINOPYRIDINE (FOR SYNTHESIS) Safety Data Sheet. (n.d.). Suvchem Laboratory Chemicals.
• 2-Aminopyridine - NIOSH Pocket Guide to Chemical Hazards. (2019). Centers for Disease Control and Prevention.
• Safety Data Sheet. (n.d.). Enamine.
• 4-Aminopyridine Safety Data Sheet. (2025). Sigma-Aldrich.
• 2-amino pyridine Safety Data Sheet. (n.d.). Biochem Chemopharma.
• 4-Aminopyridine Safety Data Sheet. (2024). DC Fine Chemicals.
• (R)-3-(Boc-amino)piperidine Safety Data Sheet. (2025). Fisher Scientific.
• 2-AMINO PYRIDINE Material Safety Data Sheet. (n.d.). Alkali Metals Limited.

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